Cas no 882562-71-2 (3-Iodo-1-(phenylsulfonyl)-1H-indole-6-carbonitrile)

3-Iodo-1-(phenylsulfonyl)-1H-indole-6-carbonitrile structure
882562-71-2 structure
Product Name:3-Iodo-1-(phenylsulfonyl)-1H-indole-6-carbonitrile
CAS No:882562-71-2
MF:C15H9IN2O2S
MW:408.213634252548
CID:3168106
PubChem ID:69645592
Update Time:2025-04-21

3-Iodo-1-(phenylsulfonyl)-1H-indole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-1-(phenylsulfonyl)-1H-indole-6-carbonitrile
    • 1-(benzenesulfonyl)-3-iodo-1H-indole-6-carbonitrile
    • 1h-indole-6-carbonitrile,3-iodo-1-(phenylsulfonyl)-
    • EN300-1456688
    • SCHEMBL6039702
    • 882562-71-2
    • Inchi: 1S/C15H9IN2O2S/c16-14-10-18(15-8-11(9-17)6-7-13(14)15)21(19,20)12-4-2-1-3-5-12/h1-8,10H
    • InChI Key: SWHDNBVDMNIPKQ-UHFFFAOYSA-N
    • SMILES: IC1=CN(C2C=C(C#N)C=CC=21)S(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 407.94295Da
  • Monoisotopic Mass: 407.94295Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 71.2Ų

3-Iodo-1-(phenylsulfonyl)-1H-indole-6-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A199006999-5g
3-Iodo-1-(phenylsulfonyl)-1H-indole-6-carbonitrile
882562-71-2 95%
5g
$716.90 2023-08-31
Alichem
A199006999-10g
3-Iodo-1-(phenylsulfonyl)-1H-indole-6-carbonitrile
882562-71-2 95%
10g
$994.95 2023-08-31
Alichem
A199006999-25g
3-Iodo-1-(phenylsulfonyl)-1H-indole-6-carbonitrile
882562-71-2 95%
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$1641.50 2023-08-31
Enamine
EN300-1456688-1.0g
882562-71-2
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$0.0 2023-06-06
Enamine
EN300-1456688-50mg
882562-71-2
50mg
$888.0 2023-09-29
Enamine
EN300-1456688-100mg
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100mg
$930.0 2023-09-29
Enamine
EN300-1456688-250mg
882562-71-2
250mg
$972.0 2023-09-29
Enamine
EN300-1456688-500mg
882562-71-2
500mg
$1014.0 2023-09-29
Enamine
EN300-1456688-1000mg
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$1057.0 2023-09-29
Enamine
EN300-1456688-2500mg
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$2071.0 2023-09-29
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